Cas no 2091607-75-7 (2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid)

• Product Name: 2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid
• CAS No: 2091607-75-7
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 5721894
• PubChem ID: 121205741
• Update Time: 2025-08-03

2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid
• 2-[4-(difluoromethyl)-6-oxopyrimidin-1-yl]acetic acid
• Z2446043853
• AKOS026714718
• F1967-4046
• 2091607-75-7
• 1(6H)-Pyrimidineacetic acid, 4-(difluoromethyl)-6-oxo-

• Inchi： 1S/C7H6F2N2O3/c8-7(9)4-1-5(12)11(3-10-4)2-6(13)14/h1,3,7H,2H2,(H,13,14)
• InChI Key： QJODZHDTCJRJOA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C=N1)CC(=O)O)=O)F

Computed Properties

• Exact Mass: 204.03464838g/mol
• Monoisotopic Mass: 204.03464838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 335.8±52.0 °C(Predicted)
• pka: 3?+-.0.10(Predicted)

Additional information on 2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid

Introduction to 2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS No. 2091607-75-7)

2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2091607-75-7, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a pyrimidine core with substituents that include a difluoromethyl group and an acetic acid moiety, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural attributes of this compound contribute to its unique reactivity and biological properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The difluoromethyl group is a key feature in this molecule, often incorporated into compounds to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In recent years, the use of difluoromethyl groups has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory drugs. The presence of this group in 2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid suggests that it may exhibit similar advantageous properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

Additionally, the pyrimidine ring in this compound is a well-known pharmacophore found in numerous bioactive molecules, including nucleoside analogs and kinase inhibitors. Pyrimidine derivatives have been extensively explored for their roles in treating various diseases, particularly cancer and viral infections. The 6-oxopyrimidin-1(6H)-yl moiety in the name indicates the presence of an oxidized pyrimidine ring, which can influence the electronic properties and reactivity of the molecule. This structural feature may contribute to its interaction with biological targets, such as enzymes or receptors, thereby affecting cellular processes.

The acetic acid moiety at the terminal position of the molecule introduces a carboxylic acid functional group, which is commonly used in drug design due to its ability to form hydrogen bonds and participate in ionic interactions. This feature can enhance the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications. The combination of these structural elements—pyrimidine core, difluoromethyl group, and acetic acid moiety—makes 2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid with greater accuracy. These tools allow for the virtual screening of large libraries of molecules to identify potential hits that can be further optimized. Studies have shown that compounds containing pyrimidine rings can exhibit inhibitory effects on various enzymes involved in cancer progression, such as kinases and polymerases. The presence of a difluoromethyl group may enhance these inhibitory effects by improving binding affinity and reducing metabolic degradation.

In addition to its potential as an anti-cancer agent, 2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid may also have applications in other therapeutic areas. For instance, pyrimidine derivatives have been investigated for their anti-inflammatory properties, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease. The acetic acid moiety could facilitate interactions with cellular receptors or enzymes involved in inflammatory pathways, potentially leading to novel therapeutic strategies.

The synthesis of 2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination processes, may be employed to introduce the desired functional groups efficiently. The synthesis process also needs to consider scalability and cost-effectiveness to support further preclinical and clinical studies.

Evaluation of the pharmacological properties of 2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid typically involves both in vitro and in vivo studies. In vitro assays can provide initial insights into its activity against specific biological targets, such as enzymes or receptors. These studies often utilize high-throughput screening (HTS) platforms to rapidly assess large numbers of compounds for their potential efficacy. In vivo studies then confirm these findings by evaluating the compound's activity in living organisms.

The safety profile of any potential drug candidate is crucial before it can be considered for human use. Toxicological studies are conducted to assess the acute and chronic effects of 2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid on various organ systems. These studies help determine safe dosage ranges and identify any potential side effects that need to be addressed before clinical trials can begin.

The integration of artificial intelligence (AI) into drug discovery has significantly accelerated the process of identifying promising candidates like 2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid. AI algorithms can analyze vast datasets from chemical libraries and biological assays to predict molecular properties and optimize drug design. This approach has led to more efficient identification of compounds with high potential for therapeutic efficacy.

In conclusion,2-(4-(difluoromethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS No. 2091607-75-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for further exploration in drug development. With ongoing advancements in synthetic chemistry、biological evaluation，and computational methods，this compound holds promise for contributing to new therapeutic strategies across multiple disease areas.